Cas no 33600-93-0 (Polpunonic acid)

• Product Name: Polpunonic acid
• CAS No: 33600-93-0
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 1080897
• PubChem ID: 169521
• Update Time: 2025-07-10

Polpunonic acid Chemical and Physical Properties

Names and Identifiers

• Polpunonic acid
• polpunoic acid
• (2R,4aS,6aR,6bS,8aS,9R,12aS,12bS,14aS,14bR)-2,4a,6a,8a,9,12b,14a-Heptamethyl-10-oxodocosahydropicene-2-carboxylic acid
• 2-picenecarboxylic acid, docosahydro-2,4a,6a,8a,9,12b,14a-heptamethyl-10-oxo-, (2R,4aS,6aR,6bS,8aS,9R,12aS,12bS,14aS,14bR)-
• Populnonic acid
• [2R-(2alpha,4abeta,6abeta,6balpha,8abeta,9beta,12aalpha,12bbeta,14aalpha,14bbeta)]-Docosahydro-2,4a,6a,8a,9,12b,14a-heptamethyl-10-oxo-2-picenecarboxylic acid
• Maytenonic acid
• Maytenoic acid
• 3-oxofriedelan-29-oic acid
• CHEMBL458132
• AKOS032962722
• BDBM50242229
• (2R,4aS,6aS,6aR,6bS,8aS,9R,12aS,14aS,14bR)-2,4a,6a,6a,8a,9,14a-heptamethyl-10-oxo-3,4,5,6,6b,7,8,9,11,12,12a,13,14,14b-tetradecahydro-1H-picene-2-carboxylic acid
• 33600-93-0
• DTXSID90955232
• D:A-Friedooleanan-29-oic acid, 3-oxo-, (20alpha)-
• CHEBI:66769
• 2,4a,6a,8a,9,12b,14a-Heptamethyl-10-oxodocosahydropicene-2-carboxylic acid
• Q27135398
• 3-oxo-D:A-friedooleanan-30-oic acid
• 3-Oxofriedelan-20alpha-29-oic acid
• HY-123709
• CS-0084440

• Inchi： 1S/C30H48O3/c1-19-20(31)8-9-21-27(19,4)11-10-22-28(21,5)15-17-30(7)23-18-26(3,24(32)33)13-12-25(23,2)14-16-29(22,30)6/h19,21-23H,8-18H2,1-7H3,(H,32,33)/t19-,21+,22-,23+,25+,26+,27+,28-,29+,30-/m0/s1
• InChI Key： WHWHDGKOSUKYOV-GDXNDQEESA-N
• SMILES： O=C1CC[C@@H]2[C@@](C)([C@H]1C)CC[C@H]1[C@@]2(C)CC[C@@]2(C)[C@@H]3C[C@@](C(=O)O)(C)CC[C@]3(C)CC[C@@]21C

Computed Properties

• Exact Mass: 456.36054
• Monoisotopic Mass: 456.36
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 8.1

Experimental Properties

• Color/Form: Powder
• Density: 1.049±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 260-261 ºC (benzene )
• Boiling Point: 541.5±23.0 °C at 760 mmHg
• Flash Point: 295.4±19.1 °C
• Refractive Index: 1.519
• Solubility: Insuluble (1.2E-4 g/L) (25 ºC),
• PSA: 54.37
• LogP: 7.52170
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Polpunonic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids